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Compound of Interest

Compound Name: Biotin-PEG10-Acid

Cat. No.: B15544919 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Biotin-PEG10-Acid. While a

specific Safety Data Sheet (SDS) for Biotin-PEG10-Acid is not publicly available, the following

procedures are based on best practices for similar PEGylated and carboxylic acid-containing

compounds.

Physical and Chemical Properties
While detailed toxicological properties of Biotin-PEG10-Acid have not been thoroughly

investigated, related compounds are generally not classified as hazardous substances[1][2].

Property Value Source

Molecular Formula C33H61N3O14S [3]

Molecular Weight 755.9 g/mol [3]

Appearance White Solid [4]

Solubility Soluble in water [4][5]

Storage -20°C [3]
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A risk assessment should be conducted to determine the necessary PPE for the specific

procedures being performed. The following table summarizes the recommended PPE for

handling Biotin-PEG10-Acid, based on guidelines for similar chemicals[6][7][8][9].

Body Part Recommended PPE Justification

Eyes/Face
Chemical safety goggles or a

full-face shield.

Protects against potential

splashes of the compound or

solvents during handling and

preparation[1][6][7].

Hands

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Gloves should be inspected for

any damage before use.

Provides a barrier against

direct skin contact. Nitrile and

butyl rubber gloves are

effective for handling many

acids and organic solvents[1]

[7].

Body

A laboratory coat is mandatory.

For larger quantities or when

there is a significant risk of

splashing, an impervious

apron worn over the lab coat is

recommended.

Protects clothing and skin from

accidental spills[7].

Respiratory

Work in a well-ventilated area,

preferably within a chemical

fume hood. If ventilation is

inadequate or when handling

the powder outside of a fume

hood, an N95-rated mask or a

respirator with appropriate

cartridges for organic vapors

and acid gases should be

used.

Minimizes the inhalation of any

airborne particles or

aerosols[1][6][7]. A surgical N-

95 respirator can provide both

respiratory and splash

protection[8].
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The following procedural guidance outlines the key steps for the safe handling and disposal of

Biotin-PEG10-Acid.

Handling and Storage Protocol
Receiving and Storage: Upon receipt, store the container at -20°C in a dry environment[3].

Preparation: Before use, allow the container to equilibrate to room temperature to prevent

moisture condensation, which can hydrolyze the compound[10][11].

Engineering Controls: All handling of Biotin-PEG10-Acid, especially the solid form, should

be conducted in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure[7]. Ensure that an eyewash station and a safety shower are readily accessible[7].

Dissolving the Compound: When preparing solutions, use a dry, amine-free organic solvent

like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) if a stock solution is

needed[10]. For aqueous solutions, be aware that the carboxylic acid group can react with

primary amines[5][12][13].

Personal Hygiene: Avoid direct contact with the skin and eyes[7]. Wash hands thoroughly

with soap and water after handling the compound[7].

Emergency Procedures
In case of skin contact: Wash the affected area immediately with plenty of soap and water[1].

In case of eye contact: Flush the eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open[1].

If inhaled: Move the individual to fresh air. If they are not breathing, provide artificial

respiration[1].

If swallowed: Do not induce vomiting. Rinse the mouth with water and seek medical

attention[4].

Spills: For small spills, absorb the material with an inert substance (e.g., vermiculite, dry

sand) and place it in a designated chemical waste container[1]. For large spills, evacuate the

area and contact your institution's environmental health and safety department[7].
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Disposal Plan
All waste materials, including the chemical itself, any contaminated absorbent materials, and

disposable PPE (such as gloves and gowns), should be treated as chemical waste. Dispose of

all waste in accordance with local, state, and federal regulations. Contact your institution's

environmental health and safety office for specific disposal guidelines[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15544919?utm_src=pdf-custom-synthesis
https://www.biochempeg.com/usr/uploads/msds/Biotin-PEG-FA.pdf
https://cdn.caymanchem.com/cdn/msds/29114m.pdf
https://broadpharm.com/product/bp-40085
https://www.fishersci.com/store/msds?partNumber=BP2321&productDescription=BIOTIN+1GR&vendorId=VN00033897&countryCode=US&language=en
https://vectorlabs.com/products/dpeg4-biotin-acid/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_Propionylpyrrolidine_2_carboxylic_acid.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://pubmed.ncbi.nlm.nih.gov/37471366/
https://pubmed.ncbi.nlm.nih.gov/37471366/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Storage_Conditions_and_Stability_of_Biotin_PEG10_NHS_Ester.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Low_Labeling_Efficiency_with_Biotin_PEG10_NHS_Ester.pdf
https://broadpharm.com/product-categories/amine-reactive-linkers/peg-acid
https://www.lumiprobe.com/p/biotin-peg4-carboxylic-acid
https://www.benchchem.com/product/b15544919#personal-protective-equipment-for-handling-biotin-peg10-acid
https://www.benchchem.com/product/b15544919#personal-protective-equipment-for-handling-biotin-peg10-acid
https://www.benchchem.com/product/b15544919#personal-protective-equipment-for-handling-biotin-peg10-acid
https://www.benchchem.com/product/b15544919#personal-protective-equipment-for-handling-biotin-peg10-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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